6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one

• IUPAC Name: 6-chloro-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C6H3ClN2O2/c7-3-1-4-5(8-2-3)9-6(10)11-4/h1-2H,(H,8,9,10)
• InChI Key: ZWGWZXKNFDGBJP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1OC(=O)N2)Cl
• Molecular Formula: C6H3ClN2O2
• DSSTOX Substance ID: DTXSID10545058
• Molecular Weight: 170.55 g/mol
• CAS RN: 35570-68-4

Description

6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one is a key intermediate in the synthesis of the anti-cancer drug Crizotinib. It has a molecular formula of C6H3ClN2O2.

Synthesis Analysis

The synthesis of 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one involves the reaction of 2-amino-3-hydroxy-5-chloropyridine with phosgene. This forms the corresponding 6-chloro-oxazolo-[4,5-b]-pyridin-2(3H)-one. Subsequent reaction with formaldehyde and thionyl chloride converts it into the corresponding 3-chloromethyl-6-chloro-oxazolo-[4,5-b]-pyridin-2(3H)-one.

Molecular Structure Analysis

The molecular structure of 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one consists of 6 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one has a molecular weight of 170.55. It has a density of 1.6±0.1 g/cm3. The melting point is 183-186ºC.

Scientific Research Applications

Corrosion Inhibition

6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one derivatives have been studied for their potential as corrosion inhibitors. For example, imidazo[4,5-b]pyridine derivatives exhibited high inhibition performance against mild steel corrosion in hydrochloric acid. These derivatives were found to act as mixed-type inhibitors, with both experimental and computational analyses supporting their effectiveness (Saady et al., 2021).

Synthesis of Heterocyclic Compounds

The compound has been utilized in the synthesis of various heterocyclic compounds. For instance, 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes were synthesized via Vilsmeier–Haack reaction and used in creating heterocyclic chalcones and dipyrazolopyridines (Quiroga et al., 2010).

Anticancer and Antimicrobial Activity

Several studies have explored the anticancer and antimicrobial potentials of derivatives of 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one. Novel triazole/isoxazole-functionalized imidazo[4,5-b]pyridine-2(3H)-one derivatives showed promising results in antimicrobial and anticancer screenings (Banda et al., 2016).

Structural Studies

The molecular structure and vibrational energy levels of various derivatives of imidazo[4,5-b]pyridine, including 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one, have been characterized using techniques like density functional theory and X-ray analysis. This research aids in understanding the physical properties and potential applications of these compounds (Lorenc et al., 2008).

Nitration and Functionalization Reactions

Nitration and functionalization reactions of 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one derivatives have been explored, leading to the synthesis of various novel compounds. These processes are crucial for creating derivatives with enhanced or specific properties for diverse applications (Smolyar et al., 2007).

Safety and Hazards

The safety information available indicates that 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

Phosgene is introduced at 40°-50° C., after the addition of 20 parts of pyridine, into a solution of 10 parts of 2-amino-3-hydroxy-5-chloropyridine in 200 parts of chloroform, and stirring is maintained for one hour at room temperature; the chloroform and the pyridine are evaporated off in a water-jet vacuum, and ice-water is added to the residue. The precipitate is filtered off and dried at 40°-50° C. in vacuo. There are obtained 10 parts of 6-chloro-oxazolo[4,5-b]pyridin-2-(3H)-one (85% of theory), m.p. 184°-186° C.

Synthesis routes and methods II

Procedure details

A mixture of 3H-oxazolo[4,5-b]pyridin-2-one (36) (300 mg, 2.2 mmol, 1 equiv) and NCS (352 mg, 2.65 mmol, 1.2 equiv) in 5 mL of acetonitrile was heated at 85° C. overnight. The reaction solution was diluted with ethyl acetate (EtOAc), and washed with water. The organic solution was concentrated and purified by flash chromatography, to provide 6-Chloro-3H-oxazolo[4,5-b]pyridin-2-one (37): LCMS Retention time, 0.69 min; LCMS observed (M+H)+: 171.